2-Methyl-5-(1,2-oxazol-3-yl)pyridine

• Molecular Formula: C9H8N2O
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 3-(6-methylpyridin-3-yl)-1,2-oxazole
• InChI: InChI=1S/C9H8N2O/c1-7-2-3-8(6-10-7)9-4-5-12-11-9/h2-6H,1H3
• InChI Key: JSCLADMADPAFHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C2=NOC=C2
• CAS No.: 917396-43-1

Description

2-Methyl-5-(1,2-oxazol-3-yl)pyridine is a useful research compound. Its molecular formula is C9H8N2O and its molecular weight is 160.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To crude N-hydroxy-6-methylnicotinimidoyl chloride in 10 mL toluene was added vinyl bromide (1 M in THF, 11 mL, 11.0 mmol), followed by bis(tributyltin)oxide (2.12 g, 1.87 mL, 3.67 mmol). The reaction mixture was stirred at room temperature for 5 h and then concentrated. The crude product was purified by automated silica gel chromatography (eluted with ethyl acetate-hexanes) to isolate 155 mg (26%, for two steps) of the title compound as a white solid. HPLC/MS: retention time=0.39 min, [M+H]+=161.